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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)thiophene

Cat. No.: B192845 Get Quote

Essential Safety and Handling Guide for 2-(4-
Fluorophenyl)thiophene
This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2-(4-Fluorophenyl)thiophene.

The following procedures are designed to ensure a safe laboratory environment and minimize

exposure risks.

Chemical and Physical Properties

Property Value Reference

Molecular Formula C10H7FS [1][2]

Molecular Weight 178.23 g/mol [1][2]

CAS Number 58861-48-6 [1][2]

Appearance Not specified (likely solid)

Boiling Point Not available

Melting Point Not available
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Hazard Class Hazard Statement Precautionary Statements

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P312,

P501

Skin Irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P321, P332+P313, P362

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling 2-(4-
Fluorophenyl)thiophene. The following PPE is mandatory to minimize exposure and ensure

personal safety.

Eye and Face Protection:

Safety Glasses: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are required.[3]

Face Shield: A face shield worn over safety glasses is necessary when there is a risk of

explosion, a significant splash hazard, or a highly exothermic reaction.[3]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Suitable materials include polychloroprene,

nitrile rubber, butyl rubber, fluorocaoutchouc, and polyvinyl chloride.[4] Always inspect gloves

for degradation before use and wash hands thoroughly after removal.[4]

Lab Coat: A Nomex® laboratory coat should be worn and fully buttoned to cover as much

skin as possible.[3] Clothing worn underneath should be made of natural fibers like cotton.[3]
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Apron: A PVC or other chemical-resistant apron should be worn over the lab coat.[4][5]

Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[3]

Respiratory Protection:

Ventilation: Always handle this chemical in a well-ventilated area, such as a chemical fume

hood.[4]

Respirator: If engineering controls are insufficient to maintain exposure below permissible

limits, a NIOSH-approved respirator is required.[3] For nuisance exposures, a type P95 (US)

or type P1 (EU EN 143) particle respirator may be used. For higher-level protection, use type

OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1]

Experimental Protocols: Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, preferably within a chemical fume hood.[4]

Dispensing: Avoid creating dust when handling the solid form.[4] Use non-sparking tools and

equipment.

During Use: Avoid all personal contact, including inhalation of dust or fumes.[4] Do not eat,

drink, or smoke in the handling area.[4] Keep the container tightly closed when not in use.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Launder contaminated clothing separately before reuse.[4]

Spill and Emergency Procedures:

Minor Spills: For dry spills, clean up immediately using dry procedures to avoid generating

dust.[4] Sweep or vacuum the material and place it in a clean, dry, labeled, and sealable

container for disposal.[4]

Major Spills: Evacuate the area and alert emergency services.[4] Control personal contact by

wearing appropriate PPE.[4] Prevent the spillage from entering drains or waterways.[4]
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Fire: This material is non-combustible.[4] Use extinguishing media suitable for the

surrounding fire.[4] Firefighters should wear self-contained breathing apparatus and full

protective gear.[6]

First-Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding

the eyelids open.[1][4] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin and hair with

running water and soap if available.[4] Seek medical attention if irritation occurs.[4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If not

breathing, provide artificial respiration.[1] Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[7] Give a glass of water to

drink.[4] Seek medical advice if you feel unwell.[1]

Storage and Disposal:

Storage: Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.

[4] Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

[6]

Disposal: Dispose of contents and container to an authorized hazardous or special waste

collection point in accordance with local, state, and federal regulations.[4] Do not allow the

chemical to enter drains or waterways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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